Cas no 14685-41-7 (Flexixanthin/4-Oxosaproxanthin)

• Product Name: Flexixanthin/4-Oxosaproxanthin
• CAS No: 14685-41-7
• MF: C₄₀H₅₄O₃
• MW: 582.854972362518
• CID: 157163
• Update Time: 2024-02-29

Flexixanthin/4-Oxosaproxanthin Chemical and Physical Properties

Names and Identifiers

• b,y-Caroten-4-one,3',4'-didehydro-1',2'-dihydro-1',3-dihydroxy-, (3S)- (9CI)
• Flexixanthin(8CI)
• (3S)-3',4'-Didehydro-1',2'-dihydro-1',3-dihydroxy-β,ψ-caroten-4-one
• Flexixanthin
• Flexixanthin/ 4-Oxosaproxanthin
• LLKMUZAISVDKFO-PJPUVCQISA-N
• LMPR01070102
• Flexixanthin/4-Oxosaproxanthin
• (3S)-3',4'-Didehydro-1',2'-dihydro-1',3-dihydroxy-beta,psi-caroten-4-one

• Inchi： 1S/C40H54O3/c1-30(19-13-21-32(3)22-14-23-33(4)25-16-28-40(9,10)43)17-11-12-18-31(2)20-15-24-34(5)26-27-36-35(6)38(42)37(41)29-39(36,7)8/h11-27,37,41,43H,28-29H2,1-10H3/b12-11+,19-13+,20-15+,22-14+,25-16+,27-26+,30-17+,31-18+,32-21+,33-23+,34-24+/t37-/m0/s1
• InChI Key： LLKMUZAISVDKFO-PJPUVCQISA-N
• SMILES： O[C@@H]1C(C(C)=C(/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C=C(\C)/C=C/CC(C)(C)O)/C)/C)C(C)(C)C1)=O

Computed Properties

• Exact Mass: 582.407
• Monoisotopic Mass: 582.407
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• Rotatable Bond Count: 13
• Complexity: 1340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 11
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 10.919

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthophylls